Cas no 1595918-28-7 (1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene)

• Product Name: 1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene
• CAS No: 1595918-28-7
• MF: C₁₃H₁₈FIO
• MW: 336.184299945831
• CID: 5890001
• PubChem ID: 114773705
• Update Time: 2025-08-05

1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene
• EN300-1134431
• 1595918-28-7
• 1-fluoro-2-[2-iodo-1-(pentyloxy)ethyl]benzene

• Inchi： 1S/C13H18FIO/c1-2-3-6-9-16-13(10-15)11-7-4-5-8-12(11)14/h4-5,7-8,13H,2-3,6,9-10H2,1H3
• InChI Key： PYUGSAIQXMHBFH-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1F)OCCCCC

Computed Properties

• Exact Mass: 336.03864g/mol
• Monoisotopic Mass: 336.03864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene

Professional Introduction to Compound with CAS No. 1595918-28-7 and Product Name: 1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene

The compound with the CAS number 1595918-28-7 and the product name 1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic organic chemistry. The presence of both fluoro and iodo substituents, along with a pentyloxyethyl side chain, makes it a versatile intermediate for constructing more complex molecular architectures.

In recent years, the pharmaceutical industry has increasingly recognized the importance of fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The fluoro group in 1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene contributes to these desirable properties, making it a valuable building block for medicinal chemists. The iodo substituent further enhances its utility as a reactive handle for cross-coupling reactions, which are pivotal in modern drug synthesis.

The pentyloxyethyl side chain adds another layer of complexity and functionality to the molecule. This moiety not only influences the solubility and lipophilicity of the compound but also provides a site for further functionalization. Such structural features are particularly important in designing molecules that can interact effectively with biological targets, such as enzymes and receptors. The combination of these elements makes 1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene a promising candidate for various therapeutic applications.

Recent studies have highlighted the role of halogenated aromatic compounds in the development of novel pharmaceuticals. The iodo group, in particular, has been extensively studied for its ability to participate in palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The presence of both fluoro and iodo substituents in 1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene makes it an ideal precursor for such transformations.

Moreover, the fluoro group's electronic properties can modulate the reactivity and selectivity of chemical transformations. For instance, fluorine atoms can influence the acidity of adjacent protons, affecting reaction mechanisms in organic synthesis. This characteristic is particularly useful in fine-tuning the properties of drug candidates during lead optimization. The ability to fine-tune these parameters is crucial for developing molecules with optimal pharmacological profiles.

The pentyloxyethyl chain also contributes to the compound's overall physicochemical properties. It can enhance membrane permeability, improve oral bioavailability, and influence metabolic pathways. These factors are critical considerations in drug design, as they directly impact a drug's efficacy and safety. By incorporating this moiety into 1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene, chemists can create derivatives with tailored properties for specific therapeutic needs.

In academic research, 1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene has been employed as a key intermediate in synthesizing complex organic molecules. Its structural versatility allows researchers to explore diverse chemical pathways, leading to novel compounds with potential therapeutic benefits. For instance, it has been used in the preparation of fluorinated heterocycles, which are known for their broad spectrum of biological activities.

The compound's utility extends beyond academic research into industrial applications. Pharmaceutical companies have leveraged its unique properties to develop new drugs targeting various diseases. The ability to perform selective functionalization at multiple sites on the molecule enables the creation of libraries of derivatives for high-throughput screening (HTS). This approach accelerates the discovery process by allowing rapid evaluation of large numbers of compounds.

One notable application of 1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, making them attractive targets for drug development. By modifying this compound to include pharmacophores that interact with kinase active sites, researchers have identified promising candidates for treating cancers and inflammatory diseases.

Another area where this compound has shown promise is in the development of antiviral agents. The fluoro group's ability to enhance metabolic stability makes it particularly suitable for designing drugs that must withstand degradation by viral enzymes. Additionally, the iodo substituent allows for further derivatization via cross-coupling reactions, enabling the construction of complex antiviral scaffolds.

The versatility of 1-fluoro-2-2-iodo-1-(pentyloxy)ethylbenzene also makes it valuable in materials science applications beyond pharmaceuticals. Its ability to undergo controlled functionalization allows researchers to create polymers and coatings with tailored properties. For example, fluorinated polymers derived from this compound exhibit enhanced chemical resistance and thermal stability, making them suitable for high-performance materials.

In conclusion, 1-fluoro-2 - 2 - iodo - 1 - ( pentyloxy ) ethylbenzene (CAS No. 1595918 - 28 - 7) is a multifaceted compound with significant potential across multiple domains of chemistry and biology . Its unique structural features , combined with its reactivity , make it an invaluable tool for researchers seeking to develop new drugs , materials , and advanced chemical systems . As our understanding of molecular interactions continues to evolve , compounds like this will undoubtedly play an increasingly important role in shaping the future of science and technology .